Cas no 2172203-19-7 (4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172203-19-7
• MF: C₁₈H₂₇NO₂
• MW: 289.412485361099
• CID: 6212495
• PubChem ID: 165527644
• Update Time: 2025-06-10

4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1455110
• 4-(4-tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 2172203-19-7
• 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C18H27NO2/c1-12(2)19-10-15(16(11-19)17(20)21)13-6-8-14(9-7-13)18(3,4)5/h6-9,12,15-16H,10-11H2,1-5H3,(H,20,21)
• InChI Key： LBBRHVZKCVJFQA-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)C)CC1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 289.204179104g/mol
• Monoisotopic Mass: 289.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

Professional Introduction to 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2172203-19-7)

4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, with the CAS number 2172203-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 4-tert-butylphenyl substituent and propan-2-yl side chain, contribute to its distinct chemical properties and make it a valuable scaffold for further chemical modifications and drug development.

The synthesis of 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-tert-butylphenyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the presence of the propan-2-yl moiety influences the compound's solubility and metabolic stability, making it an attractive candidate for further exploration in pharmacological studies.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential roles as bioactive molecules. Research has demonstrated that compounds containing the pyrrolidine core exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific arrangement of functional groups in 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid may contribute to its unique pharmacological profile, making it a promising candidate for investigating new therapeutic strategies.

The compound's structural similarity to known pharmacophores has prompted investigations into its potential applications in drug discovery. For instance, studies have explored its interactions with various biological targets, such as enzymes and receptors involved in disease pathways. The 4-tert-butylphenyl group, in particular, has been shown to modulate binding affinities and selectivity, which are crucial factors in developing drugs with minimal side effects.

Molecular modeling studies have further elucidated the binding interactions of 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid with target proteins. These studies have provided insights into how the compound's structure influences its biological activity, highlighting the importance of optimizing substituents for desired pharmacological effects. The findings from these studies have laid the groundwork for designing novel derivatives with enhanced efficacy and reduced toxicity.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting key enzymes involved in metabolic disorders. 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, with its unique structural features, may serve as a lead compound for designing inhibitors that modulate enzyme activity. Preliminary studies have suggested that derivatives of this compound could exhibit potent inhibitory effects on enzymes such as kinases and proteases, which are implicated in various diseases.

The synthetic accessibility of 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid also makes it an attractive scaffold for medicinal chemists. The availability of efficient synthetic routes allows for rapid exploration of structural variations and optimization of pharmacological properties. This flexibility is essential for developing drug candidates that meet stringent pharmacokinetic and safety requirements.

In conclusion, 4-(4-Tert-butylphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in discovering new therapies for various diseases.